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Introduction

Brodimoprim is a synthetic antibiotic belonging to the diaminopyrimidine class, structurally
related to trimethoprim. It is a selective inhibitor of bacterial dihydrofolate reductase (DHFR), a
critical enzyme in the folic acid synthesis pathway.[1][2] By inhibiting DHFR, Brodimoprim
blocks the production of tetrahydrofolic acid, a vital cofactor for the synthesis of nucleic acids
and certain amino acids, ultimately leading to the cessation of bacterial growth and cell death.
[1][2] This document provides detailed application notes and experimental protocols for the
formulation and use of Brodimoprim in a research setting.

Mechanism of Action

Brodimoprim exerts its antimicrobial effect by competitively inhibiting bacterial dihydrofolate
reductase (DHFR).[2] This enzyme catalyzes the reduction of dihydrofolate (DHF) to
tetrahydrofolate (THF), an essential cofactor in one-carbon transfer reactions. These reactions
are crucial for the de novo synthesis of purines, thymidylate, and certain amino acids (e.g.,
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methionine and glycine). The selective toxicity of Brodimoprim stems from its significantly
higher affinity for bacterial DHFR compared to the mammalian enzyme.[2]

Click to download full resolution via product page
Brodimoprim's inhibition of bacterial dihydrofolate reductase (DHFR).

Formulation for Experimental Use

Proper formulation of Brodimoprim is critical for obtaining accurate and reproducible
experimental results. The following are recommended procedures for preparing Brodimoprim

solutions for in vitro and in vivo studies.
In Vitro Formulations:

For most in vitro applications, Brodimoprim can be dissolved in dimethyl sulfoxide (DMSO) to

create a stock solution.
e Stock Solution (e.g., 10 mg/mL in DMSO):
o Weigh the desired amount of Brodimoprim powder in a sterile microcentrifuge tube.

o Add the appropriate volume of sterile, cell culture-grade DMSO to achieve a concentration

of 10 mg/mL.

o Vortex or sonicate until the powder is completely dissolved.
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o Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
Protect from light.

e Working Solutions:

o Dilute the DMSO stock solution in the appropriate sterile culture medium to the desired
final concentrations for your experiment. Ensure the final DMSO concentration in the
culture does not exceed a level that is toxic to the cells or bacteria (typically < 0.5%).

In Vivo Formulations (for oral administration in mice):

Two common formulations for oral gavage in murine models are provided below. It is
recommended to use freshly prepared formulations for optimal results.

e Formulation 1 (with PEG300 and Tween-80):
o Start with a stock solution of Brodimoprim in DMSO (e.g., 25 mg/mL).

o To prepare 1 mL of the final formulation, sequentially add and mix the following
components:

100 pL of 25 mg/mL Brodimoprim in DMSO

400 pL of PEG300

50 pL of Tween-80

450 pL of sterile saline (0.9% NacCl)

o This will result in a clear solution with a Brodimoprim concentration of 2.5 mg/mL.
e Formulation 2 (with Corn Oil):

o Start with a stock solution of Brodimoprim in DMSO (e.g., 25 mg/mL).

o To prepare 1 mL of the final formulation, add 100 pL of the 25 mg/mL Brodimoprim in
DMSO to 900 pL of corn oil.
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o Mix thoroughly to ensure a homogenous solution. This will result in a clear solution with a
Brodimoprim concentration of 2.5 mg/mL.

Data Presentation: In Vitro Antibacterial Activity

The following tables summarize the Minimum Inhibitory Concentrations (MICs) of
Brodimoprim against a range of Gram-positive and Gram-negative bacteria. MIC is defined as
the lowest concentration of an antimicrobial agent that prevents the visible growth of a
microorganism in an in vitro susceptibility test.

Table 1: In Vitro Activity of Brodimoprim against Gram-Positive Bacteria

Bacterial Number of MIC Range
. . MICso (pg/mL) MICoo (pg/mL)
Species Strains (ng/mL)
Staphylococcus
aureus
o 36 0.08 - 0.63 0.25 0.5
(Methicillin-

susceptible)

Staphylococcus
aureus

. 33 1.02 - 2.67 15 2.0
(Methicillin-
resistant)
Streptococcus - Low MICs - »

) Not specified Not specified Not specified
pneumoniae reported
Streptococcus
27 0.08 - 0.63 0.12 0.25

pyogenes
Enterococcus

. 34 0.08 - 0.63 0.5 1.0
faecalis

Table 2: In Vitro Activity of Brodimoprim against Gram-Negative Bacteria
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Bacterial Number of MIC Range
) ) MICso (pg/mL) MICo0 (ug/mL)

Species Strains (ng/mL)
Escherichia coli 36 1.02 - 2.67 15 25
Haemophilus . Low MICs » »
) Not specified Not specified Not specified
influenzae reported
Klebsiella

_ 27 1.02 - 2.67 2.0 >2.0
pneumoniae
Salmonella sp. 30 0.08 - 0.63 0.25 0.5
Citrobacter sp. 32 1.02 - 2.67 15 2.0
Enterobacter sp. 32 1.02 - 2.67 2.0 >2.0
Proteus sp. 31 1.02 - 2.67 1.5 25

Experimental Protocols

The following are detailed protocols for key experiments involving Brodimoprim. These should
be adapted as necessary for specific experimental goals.

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute
(CLSI).
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'
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with Bacteria and Brodimoprim

Incubate Plate
(35°C for 16-20 hours)

Read Results Visually or
with a Plate Reader

Determine MIC
(Lowest concentration with no visible growth)
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Workflow for MIC determination by broth microdilution.

Materials:

e Brodimoprim stock solution (e.g., 1 mg/mL in DMSO)

o Sterile 96-well microtiter plates

» Cation-adjusted Mueller-Hinton Broth (CAMHB)
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Bacterial culture in logarithmic growth phase

0.5 McFarland turbidity standard

Sterile saline or phosphate-buffered saline (PBS)
Spectrophotometer

Incubator (35°C)

Procedure:

Prepare Brodimoprim Dilutions: a. In a sterile 96-well plate, add 50 pL of CAMHB to wells 2
through 12 of a designated row. b. Add 100 pL of the Brodimoprim working solution (at
twice the highest desired final concentration) to well 1. c. Perform a 2-fold serial dilution by
transferring 50 pL from well 1 to well 2, mixing, and continuing this process down to well 10.
Discard 50 pL from well 10. Well 11 will serve as the growth control (no drug), and well 12 as
the sterility control (no bacteria).

Prepare Bacterial Inoculum: a. From an overnight culture plate, select several colonies and
suspend them in sterile saline. b. Adjust the turbidity of the suspension to match the 0.5
McFarland standard (approximately 1.5 x 108 CFU/mL). c. Dilute this suspension in CAMHB
to achieve a final inoculum density of approximately 5 x 10> CFU/mL in the microtiter plate
wells.

Inoculation: a. Add 50 pL of the standardized bacterial inoculum to wells 1 through 11. Do not
add bacteria to well 12. b. The final volume in each well will be 100 pL.

Incubation: a. Cover the plate and incubate at 35°C for 16-20 hours in ambient air.

Reading Results: a. After incubation, visually inspect the wells for turbidity. The MIC is the
lowest concentration of Brodimoprim at which there is no visible growth. b. Alternatively,
results can be read using a microplate reader at 600 nm.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of Brodimoprim on the viability of mammalian cells.
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Materials:

Mammalian cell line (e.g., HeLa, HepG2)
Complete cell culture medium (e.g., DMEM with 10% FBS)
Brodimoprim stock solution in DMSO

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)
Sterile 96-well cell culture plates
CO:z incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: a. Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in
100 pL of complete medium. b. Incubate for 24 hours to allow for cell attachment.

Compound Treatment: a. Prepare serial dilutions of Brodimoprim in complete medium from
the DMSO stock solution. b. Remove the medium from the cells and replace it with 100 pL of
the medium containing the different concentrations of Brodimoprim. Include a vehicle
control (medium with the highest concentration of DMSO used) and a no-treatment control.
c. Incubate for 24-48 hours.

MTT Addition: a. Add 10 pL of the 5 mg/mL MTT solution to each well. b. Incubate for 4 hours
at 37°C.

Solubilization: a. Carefully remove the medium containing MTT. b. Add 100 uL of the
solubilization solution to each well to dissolve the formazan crystals. c. Mix gently on a plate
shaker for 15 minutes.

Absorbance Measurement: a. Read the absorbance at 570 nm using a microplate reader.
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Protocol 3: In Vivo Murine Model of Bacterial Peritonitis

This protocol outlines a general procedure for evaluating the efficacy of Brodimoprim in a
mouse model of bacterial infection.
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Determine Bacterial Load
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l

Analyze Data
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Workflow for an in vivo murine model of bacterial peritonitis.
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Materials:

» 6-8 week old female BALB/c mice

o Bacterial strain (e.g., a susceptible strain of Staphylococcus aureus or Escherichia coli)
o Brodimoprim in an appropriate in vivo formulation

 Sterile saline

o Tryptic Soy Broth (TSB) and Tryptic Soy Agar (TSA) plates

o Oral gavage needles

Procedure:

o Acclimatization: a. Acclimatize mice to the housing conditions for at least 7 days before the
experiment.

« Infection: a. Grow the bacterial strain to the mid-logarithmic phase in TSB. b. Wash the
bacterial cells with sterile saline and resuspend to the desired concentration (e.g., 1 x 107
CFU/mL). c. Induce peritonitis by intraperitoneal injection of 0.5 mL of the bacterial
suspension.

o Treatment: a. At a predetermined time post-infection (e.g., 2 hours), administer
Brodimoprim or the vehicle control via oral gavage. The dosage will depend on the specific
experimental design but can be guided by previously reported human clinical trial doses
(e.g., a loading dose followed by daily maintenance doses).[3] b. Continue treatment at
specified intervals (e.g., once daily) for a defined period (e.g., 3-5 days).

e Monitoring: a. Monitor the mice at regular intervals for clinical signs of iliness (e.qg., lethargy,
ruffled fur) and survival.

o Endpoint Analysis: a. At the end of the study, euthanize the mice. b. Collect peritoneal lavage
fluid, blood, and organs (e.g., spleen, liver). c. Homogenize the organs and perform serial
dilutions of the peritoneal fluid, blood, and organ homogenates. d. Plate the dilutions on TSA
plates to determine the bacterial load (CFU/mL or CFU/gram of tissue).
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» Data Analysis: a. Compare survival rates between the treatment and control groups using
Kaplan-Meier survival analysis. b. Compare bacterial loads between the groups to assess
the efficacy of Brodimoprim in clearing the infection.

Disclaimer: These protocols are intended for guidance in a research setting only. All
experiments should be conducted in accordance with institutional and national guidelines for
animal welfare and laboratory safety. Appropriate personal protective equipment should be
worn at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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